Cas no 799012-78-5 (5-Chloro-thiophene-2-carboxylic Acid)

• Product Name: 5-Chloro-thiophene-2-carboxylic Acid
• CAS No: 799012-78-5
• Molecular Formula: C₈H₈NO₂SCl
• Molecular Weight: 217.673
• CID: 3278528
• PubChem ID: 53235992

5-Chloro-thiophene-2-carboxylic Acid Properties

Names and Identifiers

• 2-THIOPHENECARBOXAMIDE, 5-CHLORO-N-[(2S)-OXIRANYLMETHYL]-
• 5-Chloro-thiophene-2-carboxylic acid oxiranylMethyl-aMide
• LLRCNCXTSFGOGG-YFKPBYRVSA-N
• SCHEMBL946532
• 5-Chloro-N-[[(2S)-oxiran-2-yl]methyl]thiophene-2-carboxamide
• 799012-78-5
• (S)-5-Chloro-N-(oxiran-2-ylmethyl)thiophene-2-carboxamide
• 5-Chloro-N-[(2S)-oxiran-2-ylmethyl]thiophene-2-carboxamide
• 809-898-6
• 5-Chloro-thiophene-2-carboxylic Acid; 2-Thiophenecarboxamide, 5-chloro-N-[(2S)-2-oxiranylmethyl]-; 5-Chloro-N-[[(2S)-oxiran-2-yl]methyl]thiophene-2-carboxamide
• 5-Chloro-N-(((S)-oxiran-2-yl)methyl)thiophene-2-carboxamide
• 5-Chloro-N-[(2S)-2-oxiranylmethyl]-2-thiophenecarboxamide
• 5-chloro-thiophene-2-carboxylic acid

• InChIKey： LLRCNCXTSFGOGG-YFKPBYRVSA-N
• Inchi： InChI=1S/C8H8ClNO2S/c9-7-2-1-6(13-7)8(11)10-3-5-4-12-5/h1-2,5H,3-4H2,(H,10,11)/t5-/m0/s1
• SMILES： C1C(O1)CNC(=O)C2=CC=C(S2)Cl

Computed Properties

• Exact Mass: 216.9964274Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 216.9964274Da
• Heavy Atom Count: 13
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Boiling Point: 381.8±27.0 °C at 760 mmHg
• Melting Point: No date available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 184.7±23.7 °C
• Color/Form: No date available
• Density: 1.4±0.1 g/cm3